Cas no 55724-73-7 (Butanoic acid,4-butoxy-)

• Product Name: Butanoic acid,4-butoxy-
• CAS No: 55724-73-7
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 383863
• PubChem ID: 41562
• Update Time: 2025-04-19

Butanoic acid,4-butoxy- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-butoxy-
• 4-butoxybutanoic acid
• IZNAUZVEFQFMON-UHFFFAOYSA-N
• 4-butoxy-butanoic acid
• DTXSID90204272
• 4-Butoxybutanoic acid #
• 55724-73-7
• Butanoic acid, 4-butoxy-
• SCHEMBL379965

• Inchi： 1S/C8H16O3/c1-2-3-6-11-7-4-5-8(9)10/h2-7H2,1H3,(H,9,10)
• InChI Key： IZNAUZVEFQFMON-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)CCCC

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53